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Compound of Interest

Compound Name: Tris(p-t-butylphenyl) phosphate

Cat. No.: B033044 Get Quote

An In-depth Technical Guide to Tris(p-t-
butylphenyl) phosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tris(p-t-butylphenyl) phosphate,

a compound utilized in various industrial applications. This document details its chemical

identity, molecular structure, physicochemical properties, and available toxicological data. It

also includes outlines of experimental protocols and a visualization of its proposed mechanism

of action as a flame retardant.

Core Compound Information
Tris(p-t-butylphenyl) phosphate is an organophosphate ester characterized by three 4-tert-

butylphenyl groups attached to a central phosphate group.[1] Its primary applications are as a

plasticizer to enhance the flexibility and durability of plastic materials, as a flame retardant to

reduce the flammability of materials, and as an additive in oils to improve stability and

performance.[2][3]

Chemical Name: Tris(p-t-butylphenyl) phosphate

CAS Number: 78-33-1[3]

Molecular Formula: C₃₀H₃₉O₄P[3][4][5]
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Molecular Weight: 494.60 g/mol [4][5]

Molecular Structure:

Caption: Molecular structure of Tris(p-t-butylphenyl) phosphate.

Data Presentation
The following tables summarize the known physicochemical and toxicological properties of

Tris(p-t-butylphenyl) phosphate.

Table 1: Physicochemical Properties

Property Value Source(s)

CAS Number 78-33-1 [3][4][5][6]

Molecular Formula C₃₀H₃₉O₄P [3][4][5]

Molecular Weight 494.60 g/mol [4][5]

Appearance Solid [1][3]

Melting Point 90-105 °C [3]

Boiling Point 519.5 °C at 760 mmHg [2]

Flash Point 281.1 °C [2][7]

Density 1.08 g/cm³ (predicted) [2]

Water Solubility 9.60 x 10⁻⁷ mg/L (estimated) [2]

Solubility
Slightly soluble in Chloroform

and Methanol
[2]

Storage Temperature
Refrigerator, under inert

atmosphere
[2]

Table 2: Toxicological Data Summary
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Endpoint Result Source(s)

Reproductive Toxicity

Butylated triphenyl phosphate

showed no reproductive

toxicity in a rat study.

NOAEL (No-Observed-

Adverse-Effect Level)

1000 mg/kg bw/day (rat, oral,

reproductive study)

Endocrine Disruption

Potential for endocrine-

disrupting effects has been

noted, though specific studies

are not detailed.

[7]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[6]

Experimental Protocols
Detailed experimental protocols for the specific applications of Tris(p-t-butylphenyl)
phosphate are not widely available in public literature. However, this section outlines a

representative synthesis procedure for a related compound and the methodology of a

toxicological study.

A. Representative Synthesis of a Butylated Triphenyl Phosphate Derivative

The following protocol is based on a patent for the preparation of tert-butyl triphenyl phosphate

and may serve as a reference for the synthesis of related compounds.

Disclaimer: This protocol is for a related, but not identical, compound and is provided for

informational purposes.

Preparation of Dissolved Matters: p-tert-butylphenol and 30-45% of the total required amount

of phosphorous oxychloride are added to a dry reactor equipped with nitrogen replacement.

The mixture is heated to 60-80 °C and stirred until the p-tert-butylphenol is fully dissolved.[8]
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Reaction Initiation: A Lewis acid catalyst and the remaining phosphorous oxychloride are

added to a separate reactor equipped with a hydrogen chloride absorption device.[8]

Addition: After heating the second reactor, the dissolved matters from step 1 are added

dropwise.[8]

First Reaction Stage: After the addition is complete, the mixture is heated by a gradient

method to a temperature not exceeding 110 °C and the reaction proceeds. The product is

then cooled to 50-60 °C.[8]

Second Reaction Stage: Phenol is added to the reaction materials from the previous step.

The mixture is heated by a gradient method to a temperature not exceeding 160 °C.[8]

Isolation: After the reaction is complete, the products are cooled to ≤ 50 °C and are then

subjected to washing and desolvation to yield the final product.[8]

B. Reproductive Toxicity Study Protocol (Rat)

The following is a general outline of the reproductive toxicity study mentioned for a butylated

triphenyl phosphate.

Test Animals: Male and female rats.

Dose Groups: Animals were administered doses of 50, 250, or 1000 mg/kg/day.

Administration: The substance was administered orally for several weeks.

Mating: After the administration period, the animals were mated.

Endpoints Measured: Mating index, litter size, survival of offspring, and other relevant

reproductive parameters were measured.

Pathology: Diagnostic pathology was performed to assess for any alterations to the

reproductive organs.

Results: No reproductive toxicity was observed at any dose level, leading to a NOAEL of

1000 mg/kg bw/day.
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Mandatory Visualization
Mechanism of Action as a Flame Retardant

Organophosphate esters like Tris(p-t-butylphenyl) phosphate are understood to function as

flame retardants by acting in both the gas phase and the condensed (solid) phase of a burning

material. The following diagram illustrates this logical relationship.

Caption: Proposed flame retardant mechanism of Tris(p-t-butylphenyl) phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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